Cas no 117217-40-0 (PR 546 (9CI))

• Product Name: PR 546 (9CI)
• CAS No: 117217-40-0
• MF: C₁₆H₂₆N₆O₄
• MW: 366.415442943573
• CID: 200031
• Update Time: 2026-05-14

PR 546 (9CI) Chemical and Physical Properties

Names and Identifiers

• PR 546 (9CI)
• PR 546
• 5-oxo-L-prolyl-L-histidyl-L-prolinamide
• PR-546

• Inchi： InChI=1S/C16H22N6O4/c17-14(24)12-2-1-5-22(12)16(26)11(6-9-7-18-8-19-9)21-15(25)10-3-4-13(23)20-10/h7-8,10-12H,1-6H2,(H2,17,24)(H,18,19)(H,20,23)(H,21,25)/t10-,11-,12-/m0/s1
• InChI Key： XNSAINXGIQZQOO-SRVKXCTJSA-N
• SMILES： O=C1CC[C@@H](C(N[C@H](C(N2CCC[C@H]2C(=O)N)=O)CC2=CN=CN2)=O)N1

Computed Properties

• Exact Mass: 362.17046

Experimental Properties

• PSA: 150.28